Cas no 88545-07-7 (4-Pyridinol, 3-chloro-2,6-dimethyl-)

• Product Name: 4-Pyridinol, 3-chloro-2,6-dimethyl-
• CAS No: 88545-07-7
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 629137
• PubChem ID: 593917
• Update Time: 2025-04-19

4-Pyridinol, 3-chloro-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinol, 3-chloro-2,6-dimethyl-
• 3-chloro-2,6-dimethyl-1H-pyridin-4-one
• UQBTVFMBVKTWNY-UHFFFAOYSA-N
• SCHEMBL21606931
• 3-Chloro-2,6-dimethyl-4-pyridinol #
• 909849-00-9
• AKOS024344765
• 88545-07-7
• 4(1H)-Pyridinone,3-chloro-2,6-dimethyl-
• 3-Chloro-2,6-dimethyl-4-pyridinol
• DTXSID30344020
• SCHEMBL4478455
• 4-Pyridinol 3-chloro-2,6-dimethyl-

• Inchi： 1S/C7H8ClNO/c1-4-3-6(10)7(8)5(2)9-4/h3H,1-2H3,(H,9,10)
• InChI Key： UQBTVFMBVKTWNY-UHFFFAOYSA-N
• SMILES： ClC1C(C=C(C)NC=1C)=O

Computed Properties

• Exact Mass: 157.0294416g/mol
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų